Cas no 500109-57-9 (4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 500109-57-9
• MF: C₂₁H₂₃N₃O₅S₂
• MW: 461.554422616959
• CID: 5892053
• PubChem ID: 5108751
• Update Time: 2025-05-20

4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-N-(4-methoxy-2-benzothiazolyl)-
• 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• F1015-0170
• 4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• AKOS024602532
• F0557-0018
• 500109-57-9
• Oprea1_763481

• Inchi： 1S/C21H23N3O5S2/c1-13-11-24(12-14(2)29-13)31(26,27)16-9-7-15(8-10-16)20(25)23-21-22-19-17(28-3)5-4-6-18(19)30-21/h4-10,13-14H,11-12H2,1-3H3,(H,22,23,25)
• InChI Key： LYTKXTDKKRJODB-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 461.10791319g/mol
• Monoisotopic Mass: 461.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 8.41±0.70(Predicted)

Additional information on 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 500109-57-9)

4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 500109-57-9) is a structurally complex organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound features a unique combination of a benzothiazole core linked to a benzamide moiety via a sulfonyl bridge, further modified with a 2,6-dimethylmorpholine group. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's molecular formula and structural features have been extensively studied to understand its potential applications. Researchers are particularly intrigued by its sulfonamide group, which is known for its role in enhancing binding affinity and metabolic stability in drug molecules. Additionally, the presence of a methoxybenzothiazole fragment suggests potential activity in central nervous system (CNS) disorders, a hot topic in modern pharmacology due to the rising prevalence of neurodegenerative diseases.

In recent years, the demand for small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in personalized medicine. 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide aligns with this trend, as its morpholine and benzothiazole components are frequently explored in cancer therapeutics and anti-inflammatory research. This has led to increased searches for "morpholine derivatives in drug design" and "benzothiazole-based therapeutics" across scientific databases.

From a synthetic chemistry perspective, the compound's CAS No. 500109-57-9 serves as a critical identifier for researchers sourcing high-purity materials. Its sulfonyl linkage and substituted benzamide structure also make it a valuable intermediate in medicinal chemistry workflows. Laboratories focusing on high-throughput screening often prioritize such compounds due to their potential to yield novel bioactive scaffolds.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are still emerging, but preliminary data suggest favorable lipophilicity and blood-brain barrier permeability. These properties are highly sought after in CNS drug development, a field experiencing exponential growth due to increasing global mental health awareness. Searches for "BBB-penetrating molecules" and "neuroprotective agents" frequently intersect with discussions about benzothiazole derivatives like this one.

In conclusion, 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide represents a compelling case study in modern drug discovery. Its multifaceted structure and potential therapeutic applications align with key industry trends, including targeted therapy and fragment-based drug design. As research progresses, this compound may unlock new avenues for treating complex diseases, solidifying its relevance in both academic and industrial settings.